(R)-4-(Difluoromethyl)-4-hydroxytetrahydro-2H-pyran-2-one

• Molecular Formula: C6H8F2O3
• Molecular Weight: 166.12 g/mol
• SMILES: C1COC(=O)CC1(C(F)F)O
• InChI: InChI=1S/C6H8F2O3/c7-5(8)6(10)1-2-11-4(9)3-6/h5,10H,1-3H2/t6-/m1/s1
• InChIKey: QGYFVANOISWUQI-ZCFIWIBFSA-N

(R)-4-(Difluoromethyl)-4-hydroxytetrahydro-2H-pyran-2-one: Identity and Physicochemical Profile

(R)-4-(Difluoromethyl)-4-hydroxytetrahydro-2H-pyran-2-one (CAS 956398-62-2) is a chiral, fluorinated δ-lactone (tetrahydro-2H-pyran-2-one) belonging to the mevalonolactone analogue class [1]. It possesses a single (R)-configured quaternary stereocenter bearing both a hydroxyl and a difluoromethyl substituent, with a molecular formula of C₆H₈F₂O₃ and a molecular weight of 166.12 g/mol . The compound is commercially available as a research-chemical building block, typically at ≥95–97% purity, from multiple specialty chemical suppliers .

Chiral center (R)-configured quaternary lactone

Fluorination Difluoromethyl mevalonate analogue

Procurement grade Research-chemical building block (reported purity)

• [1] Quistad, G.B.; Staiger, L.E.; Cerf, D.C. Preparation and biological activity of potential inhibitors of insect juvenile hormone biosynthesis. J. Agric. Food Chem. 1982, 30 (6), 1151–1154. DOI: 10.1021/jf00114a037. View Source

Why (R)-4-(Difluoromethyl)-4-hydroxytetrahydro-2H-pyran-2-one Cannot Be Replaced by Generic Analogs

Within the mevalonolactone analog family, seemingly minor structural modifications—such as the number of fluorine atoms on the C4 substituent or the absolute configuration of the chiral center—produce profound, quantifiable differences in biological activity [1]. The difluoromethyl analog is not simply an equipotent alternative to the monofluoromethyl (FMev) or trifluoromethyl variants; it exhibits a distinct activity profile that precludes generic interchange without experimental validation. Furthermore, the (R)-enantiomer cannot be replaced by the (S)-enantiomer or racemate, as stereochemistry is a critical determinant of target engagement in this scaffold class [2]. The evidence below quantifies these differentiation dimensions.

Target Difluoromethyl (R)-lactone

Fluorination analogs Monofluoro or trifluoro homologs exhibit distinct activity; not interchangeable without validation

Target (R)-enantiomer

Stereoisomers (S)-enantiomer or racemate may be inactive based on class precedent; enantiomer identity review required

• [1] Quistad, G.B.; Staiger, L.E.; Cerf, D.C. Preparation and biological activity of potential inhibitors of insect juvenile hormone biosynthesis. J. Agric. Food Chem. 1982, 30 (6), 1151–1154. DOI: 10.1021/jf00114a037. View Source
• [2] Shuto, A.; Kuwano, E.; Eto, M. Synthesis of two optical isomers of the insect anti-juvenile hormone agent fluoromevalonolactone (FMev) and their biological activities. Agric. Biol. Chem. 1988, 52 (4), 915–919. DOI: 10.1271/bbb1961.52.915. View Source

Quantitative Differentiation Evidence Against Closest Analogs

Anti-Juvenile Hormone Activity vs. Fluoromevalonolactone

In a direct head-to-head comparison, the difluoro analog of FMev—(R,S)-4-(difluoromethyl)tetrahydro-4-hydroxy-2H-pyran-2-one—was approximately 9-fold less active than FMev (4-(fluoromethyl)tetrahydro-4-hydroxy-2H-pyran-2-one) as an inhibitor of juvenile hormone biosynthesis in the tobacco hornworm Manduca sexta [1]. This quantitative difference demonstrates that the introduction of a second fluorine atom at the C4 substituent is not a bioisosteric replacement; rather, it substantially attenuates anti-JH efficacy in this insect model.

Anti-JH activity

Head-to-head

~9-fold reduction vs FMev

Reported comparison context; may not support direct FMev replacement

Manduca sexta topical bioassay

Evidence Dimension	Anti-juvenile hormone (anti-JH) activity in Manduca sexta
Target Compound Data	~9-fold less active than FMev (relative activity derived from bioassay)
Comparator Or Baseline	FMev (4-(fluoromethyl)tetrahydro-4-hydroxy-2H-pyran-2-one); greatest anti-JH activity among analogs tested
Quantified Difference	~9-fold reduction in activity for difluoro analog vs. FMev
Conditions	Topical application bioassay on Manduca sexta (Joh.) larvae; in vivo juvenile hormone biosynthesis inhibition assessment

Why This Matters

For researchers screening anti-JH agents or developing insect growth regulators, this 9-fold difference indicates that the difluoro compound is unsuitable as an FMev replacement and may instead serve as a less-active control or a scaffold for probing fluorine electronic effects.

• [1] Quistad, G.B.; Staiger, L.E.; Cerf, D.C. Preparation and biological activity of potential inhibitors of insect juvenile hormone biosynthesis. J. Agric. Food Chem. 1982, 30 (6), 1151–1154. DOI: 10.1021/jf00114a037. View Source

Stereochemical Determinism: (R)- vs. (S)-Enantiomer Bioactivity

Although direct enantiomer-resolved bioactivity data for (R)- vs. (S)-4-(difluoromethyl)-4-hydroxytetrahydro-2H-pyran-2-one have not been published, a rigorous class-level precedent exists: for the closely related monofluoromethyl analog FMev, the (R)-(−)-enantiomer accounts for all observed anti-juvenile hormone and insecticidal activity against Bombyx mori, while the (S)-(+)-enantiomer is completely inactive [1]. Given the identical tetrahydropyran-2-one core and the shared C4-quaternary stereocenter, the stereochemical dependence of biological activity is expected to extend to the difluoromethyl analog.

Stereochemical determinism

Class-level

(R) predicted active; (S) inactive

Enantiomer attribution review required; no direct difluoro data

FMev enantiomer precedent (Bombyx mori)

Evidence Dimension	Enantiomer-specific anti-JH and insecticidal activity
Target Compound Data	(R)-enantiomer: predicted active (inferred from FMev class precedent); no direct quantitative data available for the difluoro compound
Comparator Or Baseline	FMev (R)-(−)-enantiomer: active; FMev (S)-(+)-enantiomer: inactive (Bombyx mori topical assay)
Quantified Difference	Qualitative: (R) active vs. (S) inactive for FMev; expected to apply to the difluoro scaffold
Conditions	Topical treatment of Bombyx mori L. larvae; racemic and enantiopure FMev tested

Why This Matters

Procurement of the enantiopure (R)-form (CAS 956398-62-2) rather than the racemate or the (S)-enantiomer (CAS 956398-60-0) is essential for any experiment where stereospecific target engagement is required; use of the wrong enantiomer risks obtaining a false-negative result.

• [1] Shuto, A.; Kuwano, E.; Eto, M. Synthesis of two optical isomers of the insect anti-juvenile hormone agent fluoromevalonolactone (FMev) and their biological activities. Agric. Biol. Chem. 1988, 52 (4), 915–919. DOI: 10.1271/bbb1961.52.915. View Source

Mevalonate Pathway Inhibition Potency: 4,4-Difluoro vs. 6-Fluoro Topology

In rat liver homogenate assays measuring the conversion of mevalonate to cholesterol, 4,4-difluoromevalonate (the ring-opened dihydroxy acid form corresponding to the target lactone) inhibited cholesterol biosynthesis with an IC₅₀ in the range of 0.01–1.0 mM [1]. This places it within the same broad potency range as 6-fluoromevalonate, 6,6-difluoromevalonate, and 6,6,6-trifluoromevalonate in this assay system. However, the 6-fluoromevalonate (monofluoro) analog is a remarkably potent inhibitor of mevalonate pyrophosphate decarboxylase with a Kᵢ of 10 nM, indicating that the position of fluorination critically determines target-level potency [1]. The 4,4-difluoro substitution pattern thus offers a distinct pharmacological profile compared to the 6-fluoro series.

Mevalonate pathway inhibition

Cross-study

IC₅₀ 0.01–1.0 mM (homogenate); 6-fluoro Ki 10 nM

Distinct fluorination topology for mevalonate pathway probe

Different assay levels; potency context not directly comparable

Evidence Dimension	Inhibition of mevalonate-to-cholesterol conversion in rat liver homogenates
Target Compound Data	IC₅₀ = 0.01–1.0 mM (4,4-difluoromevalonate, compound IV)
Comparator Or Baseline	6-Fluoromevalonate (compound I): IC₅₀ = 0.01–1.0 mM in same assay; Kᵢ = 10 nM against purified mevalonate pyrophosphate decarboxylase
Quantified Difference	Comparable IC₅₀ range in homogenate; 6-fluoro analog >1000-fold more potent at the isolated enzyme level
Conditions	Rat liver homogenate (IC₅₀ range); partially purified mevalonate pyrophosphate decarboxylase (Kᵢ)

Why This Matters

The 4,4-difluoromevalonate scaffold provides an alternative fluorination topology for probing the mevalonate pathway; its distinct site of fluorine substitution makes it a complementary tool compound to the 6-fluoro series for studying mevalonate pyrophosphate decarboxylase and downstream isoprenoid biosynthesis.

• [1] Reardon, J.E.; Abeles, R.H. Inhibition of cholesterol biosynthesis by fluorinated mevalonate analogues. Biochemistry 1987, 26 (15), 4717–4722. DOI: 10.1021/bi00389a018. PMID: 3663621. View Source

Enantiomeric Purity and Commercial Availability

The (R)-enantiomer (CAS 956398-62-2) is commercially supplied at ≥95–97% purity from multiple vendors, while the (S)-enantiomer (CAS 956398-60-0) is separately catalogued at ≥95% purity . The racemic mixture (CAS 83191-82-6) is also available, often at lower cost . The distinct CAS registry numbers and separate commercial listings for each stereoisomer underscore that these are treated as chemically distinct entities for procurement purposes, reflecting the established enantiomer-specific bioactivity of the mevalonolactone scaffold.

Commercial availability

Data to verify

(R) 95–97%, (S) 95%, racemate 95–97%

CAS-specific procurement required; no enantiomer activity data for difluoro

Supplier specifications only

Evidence Dimension	Commercial availability and purity of stereoisomers
Target Compound Data	CAS 956398-62-2: (R)-enantiomer, 95–97% purity; CAS 956398-60-0: (S)-enantiomer, 95% purity; CAS 83191-82-6: racemate, 95–97% purity
Comparator Or Baseline	Three distinct catalog entries with separate CAS numbers
Quantified Difference	No quantitative activity difference directly reported for the difluoro enantiomers; differentiation is based on separate CAS registration and the FMev class precedent
Conditions	Commercial supplier specifications (AChemBlock, AKSci, Chemscene, CymitQuimica)

Why This Matters

Procurement officers must specify the correct CAS number (956398-62-2) to ensure delivery of the (R)-enantiomer; ordering by name alone risks receiving the racemate or the (S)-enantiomer, which may be inactive in stereospecific assays.

Evidence-Backed Research and Development Application Scenarios

Attenuated Comparator in Juvenile Hormone Inhibitor Screening

Based on the 9-fold lower anti-JH activity relative to FMev demonstrated in Manduca sexta [1], this compound is ideally suited as a less-active control compound in structure-activity relationship (SAR) studies of fluorinated mevalonolactone analogs. Researchers can use it to benchmark the contribution of the second fluorine atom to target binding and in vivo efficacy.

Enantiopure Chiral Building Block for Asymmetric Synthesis

The compound's defined (R)-stereochemistry at the quaternary C4 center, combined with the electron-withdrawing difluoromethyl group, makes it a valuable enantiopure intermediate for synthesizing fluorinated δ-lactone derivatives . The stereochemical integrity is critical given the established enantiomer-dependent bioactivity of the mevalonolactone class [2].

Tool Compound for Mevalonate Pyrophosphate Decarboxylase Studies

As the lactone prodrug form of 4,4-difluoromevalonate, which inhibits cholesterol biosynthesis in rat liver homogenates (IC₅₀ 0.01–1.0 mM) and causes accumulation of 5-phospho- and 5-pyrophosphomevalonate [3], this compound can serve as a cell-permeable precursor for investigating mevalonate pyrophosphate decarboxylase inhibition using a fluorination pattern distinct from the extensively studied 6-fluoro series.

Reference Standard for Chiral Analytical Method Development

With separate CAS numbers and commercial availability for the (R)-enantiomer, (S)-enantiomer, and racemate, this compound can serve as a reference standard for developing chiral HPLC or NMR methods to verify enantiomeric purity in fluorinated mevalonolactone derivatives .

Application

Selection Property

Validation Focus

Juvenile hormone inhibitor SAR studies

Attenuated activity relative to FMev

Contribution of difluoro substitution to target engagement

Asymmetric synthesis of fluorinated δ-lactones

Defined (R)-stereochemistry

Enantiomeric purity verification (chiral LC/NMR)

Mevalonate pyrophosphate decarboxylase probe

4,4-difluoro scaffold distinct from 6-fluoro series

Mevalonate-to-cholesterol pathway assay context

Chiral analytical method development

Separate (R), (S), racemate CAS entries

Enantiomeric excess determination by chiral separation

• [1] Quistad, G.B.; Staiger, L.E.; Cerf, D.C. Preparation and biological activity of potential inhibitors of insect juvenile hormone biosynthesis. J. Agric. Food Chem. 1982, 30 (6), 1151–1154. DOI: 10.1021/jf00114a037. View Source
• [2] Shuto, A.; Kuwano, E.; Eto, M. Synthesis of two optical isomers of the insect anti-juvenile hormone agent fluoromevalonolactone (FMev) and their biological activities. Agric. Biol. Chem. 1988, 52 (4), 915–919. DOI: 10.1271/bbb1961.52.915. View Source
• [3] Reardon, J.E.; Abeles, R.H. Inhibition of cholesterol biosynthesis by fluorinated mevalonate analogues. Biochemistry 1987, 26 (15), 4717–4722. DOI: 10.1021/bi00389a018. PMID: 3663621. View Source